Cas no 2137572-01-9 (2-(Difluoromethyl)-8-fluoro-3-hydrazinylquinoline)
2-(Difluoromethyl)-8-fluoro-3-hydrazinylquinoline Chemical and Physical Properties
Names and Identifiers
-
- 2137572-01-9
- 2-(difluoromethyl)-8-fluoro-3-hydrazinylquinoline
- EN300-801781
- 2-(Difluoromethyl)-8-fluoro-3-hydrazinylquinoline
-
- Inchi: 1S/C10H8F3N3/c11-6-3-1-2-5-4-7(16-14)9(10(12)13)15-8(5)6/h1-4,10,16H,14H2
- InChI Key: QOIGUEKJTYJRBE-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2=CC(=C(C(F)F)N=C21)NN
Computed Properties
- Exact Mass: 227.06703175g/mol
- Monoisotopic Mass: 227.06703175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 50.9Ų
2-(Difluoromethyl)-8-fluoro-3-hydrazinylquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-801781-1.0g |
2-(difluoromethyl)-8-fluoro-3-hydrazinylquinoline |
2137572-01-9 | 95% | 1.0g |
$728.0 | 2024-05-21 | |
| Enamine | EN300-801781-0.05g |
2-(difluoromethyl)-8-fluoro-3-hydrazinylquinoline |
2137572-01-9 | 95% | 0.05g |
$612.0 | 2024-05-21 | |
| Enamine | EN300-801781-0.1g |
2-(difluoromethyl)-8-fluoro-3-hydrazinylquinoline |
2137572-01-9 | 95% | 0.1g |
$640.0 | 2024-05-21 | |
| Enamine | EN300-801781-0.25g |
2-(difluoromethyl)-8-fluoro-3-hydrazinylquinoline |
2137572-01-9 | 95% | 0.25g |
$670.0 | 2024-05-21 | |
| Enamine | EN300-801781-0.5g |
2-(difluoromethyl)-8-fluoro-3-hydrazinylquinoline |
2137572-01-9 | 95% | 0.5g |
$699.0 | 2024-05-21 | |
| Enamine | EN300-801781-2.5g |
2-(difluoromethyl)-8-fluoro-3-hydrazinylquinoline |
2137572-01-9 | 95% | 2.5g |
$1428.0 | 2024-05-21 | |
| Enamine | EN300-801781-5.0g |
2-(difluoromethyl)-8-fluoro-3-hydrazinylquinoline |
2137572-01-9 | 95% | 5.0g |
$2110.0 | 2024-05-21 | |
| Enamine | EN300-801781-10.0g |
2-(difluoromethyl)-8-fluoro-3-hydrazinylquinoline |
2137572-01-9 | 95% | 10.0g |
$3131.0 | 2024-05-21 |
2-(Difluoromethyl)-8-fluoro-3-hydrazinylquinoline Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 2-(Difluoromethyl)-8-fluoro-3-hydrazinylquinoline
2-(Difluoromethyl)-8-fluoro-3-hydrazinylquinoline: A Promising Compound in Medicinal Chemistry
2-(Difluoromethyl)-8-fluoro-3-hydrazinylquinoline (CAS No. 2137572-01-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinolines, which are widely studied for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.
The difluoromethyl and fluoro substituents in the structure of 2-(Difluoromethyl)-8-fluoro-3-hydrazinylquinoline play a crucial role in modulating its pharmacological properties. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of organic molecules, making them valuable in drug design. The presence of these fluorine atoms in the compound can potentially improve its bioavailability and reduce its susceptibility to metabolic degradation.
The hydrazinyl group, another key feature of this compound, is a functional group that has been extensively studied for its role in various biological processes. Hydrazines are known to exhibit a wide range of biological activities, including antitumor, antiviral, and antibacterial effects. The combination of the hydrazinyl group with the quinoline scaffold in 2-(Difluoromethyl)-8-fluoro-3-hydrazinylquinoline may synergistically enhance its therapeutic potential.
Recent research has focused on the potential applications of 2-(Difluoromethyl)-8-fluoro-3-hydrazinylquinoline in the treatment of various diseases. One notable area of interest is its use as an antiviral agent. Studies have shown that this compound exhibits potent antiviral activity against several viral strains, including influenza and herpes simplex viruses. The mechanism of action is thought to involve the inhibition of viral replication through interference with key viral enzymes or pathways.
In addition to its antiviral properties, 2-(Difluoromethyl)-8-fluoro-3-hydrazinylquinoline has also shown promise as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to induce apoptosis and disrupt cellular signaling pathways that are often dysregulated in cancer cells.
The pharmacokinetic profile of 2-(Difluoromethyl)-8-fluoro-3-hydrazinylquinoline has been evaluated in several animal models, and the results indicate that it has favorable pharmacokinetic properties. The compound exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent. These properties suggest that it could be developed into an effective oral medication for treating various diseases.
To further explore the therapeutic potential of 2-(Difluoromethyl)-8-fluoro-3-hydrazinylquinoline, ongoing clinical trials are being conducted to assess its safety and efficacy in humans. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. The compound's safety profile is being closely monitored to ensure that it meets the stringent safety standards required for drug development.
In conclusion, 2-(Difluoromethyl)-8-fluoro-3-hydrazinylquinoline (CAS No. 2137572-01-9) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its antiviral and anticancer properties, combined with favorable pharmacokinetic characteristics, make it an attractive candidate for further development as a novel therapeutic agent. Continued research and clinical trials will be essential to fully realize its potential in medicine.
2137572-01-9 (2-(Difluoromethyl)-8-fluoro-3-hydrazinylquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)